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Introduction
Verimol J is a phenylpropanoid that has been identified in Illicium verum, commonly known as

Chinese star anise[1]. As a member of the methoxybenzene and phenol class of organic

compounds, its chemical structure is formally known as 2-(2-hydroxypropyl)-5-

methoxyphenol[1]. This document provides a comprehensive overview of the known

information regarding the natural source of Verimol J. While specific experimental data on the

isolation and biological activity of Verimol J are limited in publicly accessible literature, this

guide furnishes a representative methodological framework for its isolation based on

established protocols for phenylpropanoids from Illicium verum. Additionally, it explores the

potential biological activities based on the known properties of related compounds from the

same source.

Natural Occurrence
The sole reported natural source of Verimol J is the plant Illicium verum[1]. This evergreen

tree, native to Southeast Asia, is a rich source of a diverse array of secondary metabolites,

including essential oils, phenylpropanoids, lignans, flavonoids, and sesquiterpenes. The fruit of

Illicium verum is widely used as a spice and in traditional medicine.
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A summary of the key physicochemical properties of Verimol J is presented in the table below.

This data is computationally generated and provides a valuable reference for experimental

design.

Property Value Source

Molecular Formula C₁₀H₁₄O₃ PubChem[1]

IUPAC Name
2-(2-hydroxypropyl)-5-

methoxyphenol
PubChem[1]

CAS Number 212516-43-3 FooDB, PubChem[1][2]

Molar Mass 182.22 g/mol PubChem[1]

XLogP3 1.7 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 3 PubChem[1]

Experimental Protocols: Isolation of
Phenylpropanoids from Illicium verum
While a specific protocol for the isolation of Verimol J has not been detailed in the reviewed

literature, a general methodology for the extraction and separation of phenylpropanoids from

Illicium verum can be described. This representative protocol is based on common

phytochemical techniques.

1. Plant Material Collection and Preparation:

The fruits of Illicium verum are collected and authenticated.

The plant material is air-dried in the shade and then ground into a coarse powder.

2. Extraction:
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The powdered plant material is subjected to solvent extraction, typically using a solvent of

intermediate polarity such as ethanol or methanol, to extract a broad range of compounds.

Maceration or Soxhlet extraction are common techniques employed for this purpose.

3. Fractionation:

The crude extract is concentrated under reduced pressure.

The concentrated extract is then suspended in water and subjected to liquid-liquid

partitioning with a series of solvents of increasing polarity, for example, n-hexane,

chloroform, ethyl acetate, and n-butanol. Phenylpropanoids are often enriched in the ethyl

acetate fraction.

4. Chromatographic Separation:

The ethyl acetate fraction is subjected to column chromatography over silica gel.

The column is eluted with a gradient of solvents, typically starting with a non-polar solvent

like n-hexane and gradually increasing the polarity with ethyl acetate.

Fractions are collected and monitored by thin-layer chromatography (TLC).

Fractions containing compounds with similar TLC profiles are pooled.

5. Purification:

The pooled fractions are further purified using techniques such as preparative TLC or high-

performance liquid chromatography (HPLC) to isolate individual compounds like Verimol J.

6. Structure Elucidation:

The structure of the isolated compound is determined using spectroscopic methods,

including Nuclear Magnetic Resonance (NMR) (¹H, ¹³C, COSY, HSQC, HMBC) and Mass

Spectrometry (MS).

Below is a workflow diagram representing the general process for isolating phenylpropanoids

from Illicium verum.
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General Experimental Workflow for Phenylpropanoid Isolation
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Caption: A generalized workflow for the isolation of Verimol J.
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Biological Activity and Signaling Pathways
Specific biological activities for Verimol J have not been reported. However, phenylpropanoids

isolated from Illicium verum are known to possess a range of pharmacological properties,

including anti-inflammatory, antioxidant, and antimicrobial activities[3][4].

The anti-inflammatory effects of many phenylpropanoids are attributed to their ability to

modulate key signaling pathways involved in the inflammatory response. One such critical

pathway is the Nuclear Factor-kappa B (NF-κB) signaling cascade. In response to pro-

inflammatory stimuli like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated,

leading to the phosphorylation and subsequent degradation of the inhibitor of NF-κB (IκB). This

allows NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory

genes, including cytokines like TNF-α and IL-6, and enzymes such as COX-2 and iNOS.

Phenylpropanoids can interfere with this pathway at multiple points, such as by inhibiting IKK

activation or preventing NF-κB nuclear translocation.

The following diagram illustrates a simplified representation of the NF-κB signaling pathway, a

likely target for the anti-inflammatory actions of phenylpropanoids from Illicium verum.
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Potential Anti-inflammatory Mechanism of Phenylpropanoids
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Caption: A simplified NF-κB signaling pathway.
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Conclusion and Future Directions
Verimol J is a naturally occurring phenylpropanoid found in Illicium verum. While its chemical

identity is established, there is a significant opportunity for further research to elucidate its

specific biological activities and pharmacological potential. The isolation and characterization of

Verimol J from its natural source, followed by in-depth bioassays, would be a valuable

contribution to the field of natural product chemistry and drug discovery. Future studies should

focus on isolating sufficient quantities of Verimol J to enable comprehensive screening for its

effects on various cellular targets and signaling pathways, particularly those related to

inflammation, oxidative stress, and microbial activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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